2-Acetyl-1-benzofuran-6-yl acetate

• CAS No.: 73257-16-6
• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol
• IUPAC Name: (2-acetyl-1-benzofuran-6-yl) acetate
• InChI: InChI=1S/C12H10O4/c1-7(13)11-5-9-3-4-10(15-8(2)14)6-12(9)16-11/h3-6H,1-2H3
• InChI Key: VQRPJLBCECQFKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(O1)C=C(C=C2)OC(=O)C

Description

2-Acetyl-1-benzofuran-6-yl acetate is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a'solution of acetic acid 4-Formyl-3-hydroxyphenyl acetate (1.74 g, 9.67 mmol) in acetonitrile (10 mL) was added solid anhydrous potassium carbonate (1.33 g, 9.67 mmol) and stirred for 30 min at room temperature prior to the slow addition of chloroacetone (0.98 g, 9.67 mmol) via a syringe. A reflux condenser was attached and the reaction was heated to reflux overnight, then cooled to room temperature and diluted with ethyl acetate (350 mL). The organic layer was washed with 2.0 N aqueous HCl (100 mL), saturated aqueous sodium chloride (60 mL), dried over magnesium sulfate, filtered, and concentrated to afford crude product. Purification on silica (9:1 to 7:3, hexanes/ethyl, acetate) afforded the desired product together with the product without the acetate group. The total weight of the mixture obtained was 0.4421 g. This mixture was taken to the next step without further purification.